![molecular formula C8H15N B2509966 tert-Butyl(methyl)(prop-2-yn-1-yl)amine CAS No. 1860435-60-4](/img/structure/B2509966.png)
tert-Butyl(methyl)(prop-2-yn-1-yl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-Butyl(methyl)(prop-2-yn-1-yl)amine” is a chemical compound with the molecular formula C8H15N . It has a molecular weight of 125.21 . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for “tert-Butyl(methyl)(prop-2-yn-1-yl)amine” is available , but the specific structural details are not provided in the search results.Physical And Chemical Properties Analysis
“tert-Butyl(methyl)(prop-2-yn-1-yl)amine” is a liquid . Additional physical and chemical properties are not provided in the search results.Scientific Research Applications
- The presence of the alkyne group in N-Boc-propargylamine makes it a potential candidate for applications in material science. The alkyne functionality can participate in various crosslinking reactions, leading to the formation of polymeric networks with desired properties .
- N-Boc-propargylamine is commonly used in click chemistry reactions, specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction allows efficient bioconjugation, labeling, and modification of biomolecules, such as proteins, peptides, and nucleic acids .
Materials Science and Polymer Chemistry
Click Chemistry and Bioconjugation
Mechanism of Action
Target of Action
Propargylamines, a class of compounds to which this compound belongs, have been known to exhibit pharmaceutical and biological properties . They are used against neurodegenerative disorders like Parkinson’s and Alzheimer’s diseases .
Mode of Action
Propargylamines, including selegiline and rasagiline, are known to inhibit monoamine oxidase (mao), particularly mao-b . This inhibition can help in the management of neurodegenerative diseases .
Biochemical Pathways
Propargylamines are known to influence the monoamine oxidase pathway .
Result of Action
Propargylamines have been found to be effective in the treatment of neurodegenerative diseases .
properties
IUPAC Name |
N,2-dimethyl-N-prop-2-ynylpropan-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N/c1-6-7-9(5)8(2,3)4/h1H,7H2,2-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZFSEGMQLZJLHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N(C)CC#C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl(methyl)(prop-2-yn-1-yl)amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.